molecular formula C13H15NO2 B8644999 5-[4-(Dimethylamino)phenyl]penta-2,4-dienoic acid CAS No. 31235-99-1

5-[4-(Dimethylamino)phenyl]penta-2,4-dienoic acid

Cat. No. B8644999
CAS RN: 31235-99-1
M. Wt: 217.26 g/mol
InChI Key: ZSAPOECVQGXVKJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-[4-(Dimethylamino)phenyl]penta-2,4-dienoic acid is a useful research compound. Its molecular formula is C13H15NO2 and its molecular weight is 217.26 g/mol. The purity is usually 95%.
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properties

CAS RN

31235-99-1

Product Name

5-[4-(Dimethylamino)phenyl]penta-2,4-dienoic acid

Molecular Formula

C13H15NO2

Molecular Weight

217.26 g/mol

IUPAC Name

5-[4-(dimethylamino)phenyl]penta-2,4-dienoic acid

InChI

InChI=1S/C13H15NO2/c1-14(2)12-9-7-11(8-10-12)5-3-4-6-13(15)16/h3-10H,1-2H3,(H,15,16)

InChI Key

ZSAPOECVQGXVKJ-UHFFFAOYSA-N

Canonical SMILES

CN(C)C1=CC=C(C=C1)C=CC=CC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Butyllithium (24 mL of 2.5 N solution) was added to 120 mL of anhydrous tetrahydrofuran (THF) at −65° C. A solution of diethylphosphonoacetic acid (5.5 g) in 45 mL of anhydrous THF was added dropwise to the stirred solution at −65° C. over a period of one hour. The resulting solution was stirred at −65° C. for an additional 30 minutes and then a solution of p-dimethylaminocinnamaldehyde (5.0 g) in 80 mL of anhydrous THF was added to the reaction at −65° C. over a period of 30 minutes. The reaction was stirred for one hour, allowed to warm to room temperature and then stirred overnight. The reaction was then quenched with 400 mL of water and extracted with 300 mL of ethyl acetate three times. The aqueous layer was acidified with 5% hydrochloric acid (11 mL) to a pH of 6.1. The solid formed was filtered, washed with 75 mL of water and dried to yield 3.83 g of the desired 5-(p-dimethylaminophenyl)-2,4-pentadienoic acid. 1H NMR (DMSO-d6, 300 MHz), δ (ppm) 7.34 (m, 3H), 6.82 (m, 2H), 6.70 (d, 2H), 5.84 (d, 1H), 2.94 (s, 6H).
Quantity
24 mL
Type
reactant
Reaction Step One
Quantity
120 mL
Type
solvent
Reaction Step One
Quantity
5.5 g
Type
reactant
Reaction Step Two
Name
Quantity
45 mL
Type
solvent
Reaction Step Two
Quantity
5 g
Type
reactant
Reaction Step Three
Name
Quantity
80 mL
Type
solvent
Reaction Step Three

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